2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C26H22N2O5/c1-32-18-12-13-23(33-2)21(14-18)27-24(29)16-28-15-20(25(30)17-8-4-3-5-9-17)26(31)19-10-6-7-11-22(19)28/h3-15H,16H2,1-2H3,(H,27,29)
• InChI Key: DYGKMIIOJDESKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C=C(C(=O)C3=CC=CC=C32)C(=O)C4=CC=CC=C4
• Molecular Formula: C26H22N2O5
• Molecular Weight: 442.5 g/mol

Description

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2,5-dimethoxyphenyl)acetamide (or DQPA) is a small molecule that has been studied for its potential applications in various scientific fields. DQPA is an organophosphorus compound, which is a type of compound that contains phosphorus and carbon atoms. It has been used for a variety of purposes, including as a synthetic intermediate, a reagent in organic synthesis, and a building block for drug discovery. DQPA has also been studied for its potential biomedical applications, such as its use as an anti-inflammatory, anti-cancer, and anti-bacterial agent.

Scientific Research Applications

DQPA has been studied for its potential applications in various scientific fields. It has been used as a synthetic intermediate in the synthesis of other compounds, such as pyridines and quinolines. It has also been used as a reagent in organic synthesis, and as a building block for drug discovery. In addition, DQPA has been studied for its potential biomedical applications, such as its use as an anti-inflammatory, anti-cancer, and anti-bacterial agent.

Mechanism of Action

The exact mechanism of action of DQPA is not yet fully understood. However, it is believed that DQPA may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. DQPA may also act as an antioxidant by scavenging free radicals, which can cause oxidative stress and damage. Additionally, DQPA has been shown to interact with certain receptors, such as the estrogen receptor, and may modulate the activity of these receptors.
Biochemical and Physiological Effects
Studies have shown that DQPA has a variety of biochemical and physiological effects. In animal models, DQPA has been shown to reduce inflammation, reduce the growth of cancer cells, and reduce the growth of bacteria. Additionally, DQPA has been shown to have anti-oxidant and anti-apoptotic effects. It has also been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The use of DQPA in laboratory experiments has several advantages. DQPA is relatively inexpensive and easy to obtain, and is stable in both acidic and basic solutions. Additionally, it is soluble in a variety of organic solvents, and can be used in a variety of synthetic reactions. However, there are some limitations to the use of DQPA in laboratory experiments. It can be toxic in high concentrations, and can react with other compounds to form toxic byproducts. Additionally, DQPA can be difficult to purify, and can be difficult to store for long periods of time.

Future Directions

The potential applications of DQPA are still being explored, and there are a number of possible future directions for research. One possible direction is to further investigate the biochemical and physiological effects of DQPA, with a focus on its anti-inflammatory, anti-cancer, and anti-bacterial effects. Additionally, further research could be conducted to investigate the potential therapeutic applications of DQPA, such as its use in the treatment of neurodegenerative diseases. Additionally, further research could be conducted to investigate the potential for DQPA to be used as an intermediate in the synthesis of other compounds, or as a building block for drug discovery. Finally, further research could be conducted to investigate the potential for DQPA to be used as an antioxidant or to modulate the activity of receptors.

Synthesis Methods

DQPA can be synthesized using a variety of methods, including the Wittig reaction, the Stille reaction, and the Suzuki reaction. The Wittig reaction involves the use of a phosphonium salt and a carbonyl compound, and is typically used to form carbon-carbon bonds. The Stille reaction involves the use of a palladium catalyst and a stannane, and is used to form carbon-carbon bonds. The Suzuki reaction involves the use of a palladium catalyst and an aryl halide, and is used to form carbon-carbon bonds. All of these methods can be used to synthesize DQPA, and the choice of method depends on the desired properties of the final product.